Cas no 1188909-16-1 (4,4-difluoro-3-oxopentanenitrile)

4,4-Difluoro-3-oxopentanenitrile is a fluorinated nitrile compound featuring a reactive keto group, making it a versatile intermediate in organic synthesis. Its difluoro substitution enhances electrophilicity, facilitating nucleophilic addition reactions, while the nitrile group provides additional reactivity for further functionalization. This compound is particularly useful in the preparation of fluorinated heterocycles and as a building block for pharmaceuticals and agrochemicals. The presence of both electron-withdrawing fluorine and carbonyl groups contributes to its stability and selectivity in synthetic applications. Its well-defined structure ensures consistent performance in complex transformations, making it valuable for research and industrial applications requiring precise fluorinated intermediates.

4,4-difluoro-3-oxopentanenitrile structure

1188909-16-1 structure

Product Name:4,4-difluoro-3-oxopentanenitrile

CAS No:1188909-16-1

MF:C₅H₅F₂NO

MW:133.096108198166

CID:5878619

PubChem ID:86653534

Update Time:2025-05-27

4,4-difluoro-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

- 4,4-difluoro-3-oxopentanenitrile
- 4,4-Dfluoro-3-oxopentanenitrile
- Pentanenitrile, 4,4-difluoro-3-oxo-
- SCHEMBL1011084
- EN300-4418291
- 4,4-difluoro-3-oxo-pentanenitrile
- 1188909-16-1
- Inchi： 1S/C5H5F2NO/c1-5(6,7)4(9)2-3-8/h2H2,1H3
- InChI Key： DTUOECIYJNSLDL-UHFFFAOYSA-N
- SMILES： C(#N)CC(=O)C(F)(F)C

Computed Properties

Exact Mass: 133.03392011g/mol
Monoisotopic Mass: 133.03392011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 40.9Å²

Experimental Properties

Density: 1.182±0.06 g/cm3(Predicted)
Boiling Point: 150.6±30.0 °C(Predicted)
pka: 6.83±0.10(Predicted)

4,4-difluoro-3-oxopentanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-4418291-0.05g	4,4-difluoro-3-oxopentanenitrile	1188909-16-1		0.05g	$912.0	2023-05-30
Enamine	EN300-4418291-0.1g	4,4-difluoro-3-oxopentanenitrile	1188909-16-1		0.1g	$956.0	2023-05-30
Enamine	EN300-4418291-0.25g	4,4-difluoro-3-oxopentanenitrile	1188909-16-1		0.25g	$999.0	2023-05-30
Enamine	EN300-4418291-0.5g	4,4-difluoro-3-oxopentanenitrile	1188909-16-1		0.5g	$1043.0	2023-05-30
Enamine	EN300-4418291-1.0g	4,4-difluoro-3-oxopentanenitrile	1188909-16-1		1g	$1086.0	2023-05-30
Enamine	EN300-4418291-2.5g	4,4-difluoro-3-oxopentanenitrile	1188909-16-1		2.5g	$2127.0	2023-05-30
Enamine	EN300-4418291-5.0g	4,4-difluoro-3-oxopentanenitrile	1188909-16-1		5g	$3147.0	2023-05-30
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1681852-100mg	4,4-Dfluoro-3-oxopentanenitrile	1188909-16-1	98%	100mg	￥11560.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1681852-250mg	4,4-Dfluoro-3-oxopentanenitrile	1188909-16-1	98%	250mg	￥14102.00	2024-08-09